Methyl 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoate

• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: methyl 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoate
• InChI: InChI=1S/C12H16O5/c1-15-10-5-4-6-11(16-2)8(10)7-9(13)12(14)17-3/h4-6,9,13H,7H2,1-3H3
• InChI Key: QBIGMQUSWIZMKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)CC(C(=O)OC)O

Description

is a chemical compound with the following structural formula:

Methyl 3-(2,6-dimethoxyphenyl)-2-hydroxypropanoate: $$\text{CH}_3\text{OC}_6\text{H}_3(\text{OCH}_3)_2\text{C}(\text{OH})\text{COOCH}_3$$CH3​OC6​H3​(OCH3​)2​C(OH)COOCH3​

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• It belongs to the class of esters and is commonly used in organic synthesis and medicinal chemistry.

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Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activities (e.g., antimicrobial, antioxidant).

Medicine: May have applications in drug design and development.

Industry: Used in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

• The exact mechanism of action for this compound depends on its specific application. It could involve interactions with enzymes, receptors, or cellular pathways.

Comparison with Similar Compounds

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